Cas no 885183-83-5 (methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate)

• Product Name: methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate
• CAS No: 885183-83-5
• MF: C₂₀H₁₈FN₃O₅
• MW: 399.372428417206
• CID: 5439082
• Update Time: 2025-11-07

methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[(Z)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]amino]-4,5-dimethoxybenzoate
• (E)-methyl 2-((2-cyano-3-((4-fluorophenyl)amino)-3-oxoprop-1-en-1-yl)amino)-4,5-dimethoxybenzoate
• methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate

• Inchi： 1S/C20H18FN3O5/c1-27-17-8-15(20(26)29-3)16(9-18(17)28-2)23-11-12(10-22)19(25)24-14-6-4-13(21)5-7-14/h4-9,11,23H,1-3H3,(H,24,25)
• InChI Key： UJMZEULUTOGLEA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC=C(C#N)C(NC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate

Research Brief on Methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate (CAS: 885183-83-5)

Methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate (CAS: 885183-83-5) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a cyano group, a fluorophenyl carbamoyl moiety, and dimethoxybenzoate ester, has been investigated for its biological activity and mechanism of action. Recent studies have focused on its role as a modulator of specific cellular pathways, particularly in the context of inflammation and oncology.

The synthesis of methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate involves a multi-step process, starting with the condensation of 4,5-dimethoxy-2-aminobenzoic acid methyl ester with a cyano-substituted enamine intermediate. The final product is obtained through a series of reactions, including acylation and cyclization, to yield the desired Z-isomer. The purity and structural integrity of the compound are confirmed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

Recent preclinical studies have demonstrated that methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate exhibits promising inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In vitro assays using human cell lines have shown that the compound effectively reduces the production of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

In the context of oncology, preliminary data indicate that this compound may act as a selective inhibitor of certain protein kinases implicated in tumor growth and metastasis. Molecular docking studies have revealed that methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Animal models of cancer have shown reduced tumor proliferation and angiogenesis following treatment with the compound, highlighting its therapeutic potential.

Despite these promising findings, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate. Current studies are focused on optimizing its bioavailability and minimizing potential off-target effects. Additionally, efforts are underway to explore its synergistic effects with existing therapeutic agents, which could enhance its clinical applicability.

In conclusion, methyl 2-{(1Z)-2-cyano-2-(4-fluorophenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate (CAS: 885183-83-5) represents a novel chemical entity with significant potential in the treatment of inflammatory diseases and cancer. Its unique structural attributes and promising biological activity make it a compelling candidate for further investigation. Future studies should aim to validate its efficacy and safety in clinical settings, paving the way for its potential integration into therapeutic regimens.